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Compound of Interest

Compound Name: CRT0066101

Cat. No.: B15605528 Get Quote

Essential Safety and Handling Guide for
CRT0066101
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

CRT0066101, a potent inhibitor of protein kinase D (PKD). Adherence to these guidelines is

essential for ensuring laboratory safety and proper experimental conduct.

Personal Protective Equipment (PPE)
A summary of the necessary personal protective equipment when handling CRT0066101 is

provided below. This information is compiled from the official Safety Data Sheet (SDS).
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Equipment Specification Purpose

Eye Protection Safety glasses or goggles
Protects eyes from dust and

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for bulk quantities or in cases

of poor ventilation.

Minimizes inhalation of the

solid compound.

Operational and Disposal Plans
Handling:

CRT0066101 (hydrochloride) is a crystalline solid that should be considered hazardous.[1] It is

classified as harmful if swallowed.[2]

General Precautions: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2] Avoid prolonged or

repeated exposure.[2] Do not eat, drink, or smoke in areas where the compound is being

used.[2]

Storage: Store at -20°C for long-term stability (≥4 years).[1] The product can be shipped at

room temperature in the continental US.[3]

Preparation of Stock Solutions:

CRT0066101 (hydrochloride) is soluble in organic solvents like DMSO (approximately 3

mg/ml) and dimethyl formamide (approximately 0.1 mg/ml).[1]

It is sparingly soluble in aqueous buffers.[1] To achieve maximum solubility in aqueous

solutions, first dissolve the compound in DMSO and then dilute with the chosen aqueous
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buffer.[1] A 1:3 solution of DMSO:PBS (pH 7.2) yields a solubility of approximately 0.25

mg/ml.[1]

It is recommended not to store aqueous solutions for more than one day.[1] When

preparing stock solutions, the solvent of choice should be purged with an inert gas.[1]

Disposal:

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[2] Do not allow the undiluted product or large quantities of it to reach

ground water, water courses, or sewage systems.[2]

Experimental Protocols and Signaling Pathways
Mechanism of Action:

CRT0066101 is a potent and selective inhibitor of all three protein kinase D (PKD) isoforms

(PKD1, PKD2, and PKD3).[3] It has been shown to block the proliferation of pancreatic cancer

cells, induce apoptosis, and reduce cell viability both in vitro and in vivo.[3][4] The compound

exhibits selectivity for PKD over a wide range of other protein kinases.[3]

Experimental Workflow: Inhibition of LPS-Induced Inflammatory Signaling

Recent studies have demonstrated that CRT0066101 can inhibit the inflammatory response

induced by lipopolysaccharide (LPS) by targeting the TLR4/MyD88 signaling pathway.[5] This

pathway is crucial in the innate immune response.
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Caption: Inhibition of the LPS-induced inflammatory pathway by CRT0066101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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